Cas no 1249896-52-3 (1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one)

• Product Name: 1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one
• CAS No: 1249896-52-3
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 4772465
• Update Time: 2025-11-01

1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one
• 1-[3-(aminomethyl)piperidin-1-yl]-2-pyrazol-1-ylethanone
• 1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C11H18N4O/c12-7-10-3-1-5-14(8-10)11(16)9-15-6-2-4-13-15/h2,4,6,10H,1,3,5,7-9,12H2
• InChI Key： XHIKIWZGDNGERI-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC=N1)N1CCCC(CN)C1

Computed Properties

• Exact Mass: 222.14806121 g/mol
• Monoisotopic Mass: 222.14806121 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.2
• Molecular Weight: 222.29

Additional information on 1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1249896-52-3 and Product Name: 1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one

Compound with the CAS number 1249896-52-3 and the product name 1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates key pharmacophoric elements, including a piperidine ring and a pyrazole moiety, which are well-documented for their role in modulating biological pathways and enhancing therapeutic efficacy.

The piperidine moiety is a common structural motif in many bioactive molecules, known for its ability to improve solubility and metabolic stability. In this compound, the piperidine ring is functionalized with an aminomethyl group, which introduces a site for further chemical modification and interaction with biological targets. This modification enhances the compound's potential as a scaffold for drug discovery, allowing for the development of derivatives with tailored pharmacological properties.

The presence of the pyrazole ring in the molecular structure further contributes to the compound's pharmacological profile. Pyrazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of the pyrazole ring in this compound, coupled with the piperidine moiety, suggests that it may exhibit novel mechanisms of action that could be exploited in therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the aminomethyl group and the pyrazole moiety may interact with proteins involved in signal transduction and enzyme inhibition. These interactions could potentially lead to the development of new treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of the molecule. These methods not only enhance efficiency but also allow for greater flexibility in modifying the structure for optimization purposes.

One of the most promising applications of this compound is in the field of oncology. Preliminary studies have shown that derivatives of this molecule exhibit potent inhibitory effects on kinases involved in cancer cell proliferation. The combination of the piperidine and pyrazole moieties appears to disrupt critical signaling pathways that drive tumor growth, making it a promising candidate for further investigation.

In addition to its potential in oncology, this compound has also shown promise in treating inflammatory diseases. The aminomethyl group has been identified as a key interaction point with inflammatory mediators, suggesting that it could modulate cytokine production and reduce inflammation. This dual functionality makes it an attractive candidate for developing novel anti-inflammatory agents.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate the structure-function relationships of this compound. These studies provide valuable insights into its behavior within biological environments and guide further optimization efforts.

Another area where this compound shows promise is in neurodegenerative diseases. The ability of its structural components to interact with neural receptors has led researchers to explore its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. By modulating neuronal signaling pathways, this compound could help mitigate symptoms associated with these debilitating conditions.

The regulatory landscape for new pharmaceuticals requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell culture assays and animal models have been conducted to evaluate the potential therapeutic benefits of this compound. These studies have provided encouraging results regarding its ability to target specific disease pathways without significant side effects.

Looking ahead, future research aims to explore additional derivatives of this compound to enhance its pharmacological properties further. By modifying functional groups or introducing new moieties, scientists hope to develop more potent and selective agents for treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic solutions.

In conclusion,1-[3-(Aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one represents a significant advancement in medicinal chemistry with its unique structural features offering multiple therapeutic possibilities across various disease areas including oncology,inflammatory diseases,and neurodegenerative disorders,making it an exciting prospect for future drug development.